Cas no 28854-76-4 (Propanoic acid, amino-)

• Product Name: Propanoic acid, amino-
• CAS No: 28854-76-4
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• MDL: MFCD02221583
• CID: 286355
• Update Time: 2025-10-31

Propanoic acid, amino- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, amino-
• Aminopropionicacid
• 3-Hydroxy-2-[(5-hydroxy-pyridine-3-carbonyl)-amino]-propionic acid

• MDL： MFCD02221583
• Inchi： 1S/C9H10N2O5/c12-4-7(9(15)16)11-8(14)5-1-6(13)3-10-2-5/h1-3,7,12-13H,4H2,(H,11,14)(H,15,16)
• InChI Key： NKUUBZSAYZZZBH-UHFFFAOYSA-N
• SMILES： C1(=CN=CC(O)=C1)C(=O)NC(CO)C(=O)O

Computed Properties

• Exact Mass: 89.04771
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 63.32

Propanoic acid, amino- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Propanoic acid, amino-

Propanoic acid, amino- (CAS No. 28854-76-4): An Overview of Its Properties, Applications, and Recent Research

Propanoic acid, amino- (CAS No. 28854-76-4) is a versatile compound with significant applications in various fields, including pharmaceuticals, biotechnology, and chemical synthesis. This compound, also known as aminopropionic acid, is a derivative of propanoic acid with an amino group attached to the carboxylic acid functional group. This unique structure endows the compound with a range of interesting properties and potential uses.

The chemical formula of Propanoic acid, amino- is C₃H₇NO₂. It is a colorless to white crystalline solid at room temperature and has a melting point of approximately 150°C. The compound is soluble in water and polar organic solvents, making it suitable for various chemical reactions and processes. Its molecular weight is 89.09 g/mol, which is relatively low, allowing for easy handling and manipulation in laboratory settings.

In the pharmaceutical industry, Propanoic acid, amino- has gained attention due to its potential as a building block for the synthesis of more complex molecules. The presence of both carboxylic acid and amino groups provides multiple reactive sites for chemical modification, enabling the creation of diverse derivatives with tailored properties. For instance, recent studies have explored the use of aminopropionic acid in the development of novel drugs targeting specific biological pathways.

A notable application of Propanoic acid, amino- is in the field of peptide synthesis. Peptides are short chains of amino acids linked by peptide bonds and are essential components in many biological processes. The ability to synthesize custom peptides with specific sequences and functionalities is crucial for research and therapeutic applications. Aminopropionic acid can serve as a versatile monomer in peptide synthesis, allowing researchers to create peptides with unique properties and activities.

In addition to its role in pharmaceuticals and biotechnology, Propanoic acid, amino- has been investigated for its potential in materials science. Recent research has focused on the use of this compound as a precursor for the synthesis of functional materials with applications in catalysis, sensing, and energy storage. For example, a study published in the Journal of Materials Chemistry A demonstrated that aminopropionic acid-based materials exhibit excellent catalytic activity for the reduction of nitroaromatic compounds.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that Propanoic acid, amino- exhibits low toxicity and environmental impact when used under controlled conditions. This makes it a more sustainable choice compared to some traditional reagents used in chemical synthesis.

In conclusion, Propanoic acid, amino- (CAS No. 28854-76-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, biotechnology, materials science, and chemical synthesis. Its unique chemical structure provides multiple reactive sites for modification and functionalization, making it an attractive building block for the development of novel materials and drugs. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in various scientific fields.